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Compound of Interest

Compound Name:
1-(2-Phenylethyl)-1H-pyrazol-3-

amine

CAS No.: 876343-25-8

Cat. No.: B2841695

Get Quote

Part 1: Executive Technical Summary
1-(2-Phenylethyl)-1H-pyrazol-3-amine (CAS: 1000895-40-8) is a specialized heterocyclic

building block primarily utilized in the discovery of kinase inhibitors and anti-inflammatory

agents. Its structural motif—an amino-pyrazole core substituted with a phenethyl group—

serves as a critical pharmacophore for targeting Receptor-Interacting Protein Kinase 1 (RIPK1)

and Fibroblast Growth Factor Receptors (FGFR).

Unlike generic Material Safety Data Sheets (MSDS), this guide contextualizes the safety

parameters within the workflow of high-throughput screening and lead optimization. It bridges

the gap between raw hazard data and practical laboratory application.
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Property Specification

CAS Number 1000895-40-8

IUPAC Name 1-(2-Phenylethyl)-1H-pyrazol-3-amine

Synonyms
5-(2-Phenylethyl)-1H-pyrazol-3-amine; 3-Amino-

1-phenethylpyrazole

Molecular Formula C₁₁H₁₃N₃

Molecular Weight 187.24 g/mol

SMILES NC1=CC=NN1CCC2=CC=CC=C2

Physical State Solid (Crystal or Powder)

Part 2: Hazard Identification & Toxicology (The
"Why")
GHS Classification & Logic
As a senior scientist, you must understand why a compound carries specific warnings. This

molecule combines a basic primary amine with an aromatic pyrazole ring. The hazards are

derived from its ability to protonate at physiological pH and interact with mucous membranes.

Signal Word: WARNING

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Code
Hazard
Statement

Mechanism of
Action

Acute Toxicity

(Oral)
4 H302

Harmful if

swallowed.[1]

Bioactive

scaffold

designed to

modulate

enzymes; likely

moderate

systemic toxicity.

Skin Irritation 2 H315
Causes skin

irritation.[2][3]

Basic amine

group reacts with

skin

lipids/proteins,

causing

dermatitis.

Eye Irritation 2A H319

Causes serious

eye irritation.[1]

[2][3]

High pH

localized at the

corneal surface

leads to protein

denaturation.

STOT - SE 3 H335

May cause

respiratory

irritation.[2][3][4]

Inhalation of dust

irritates the

upper respiratory

tract mucosa.

Toxicological Inference
While specific LD50 data for this exact CAS may be limited, structural analogs (e.g., 1-methyl-

1H-pyrazol-3-amine) suggest a toxicity profile driven by the aminopyrazole moiety.

Primary Risk: Chemical burns or severe irritation to mucous membranes due to the pKa of

the exocyclic amine (typically ~4-5, but the pyrazole nitrogen can also accept protons).

Secondary Risk: As a kinase inhibitor precursor, systemic absorption may interfere with

cellular signaling pathways (e.g., MAPK or RIPK1), potentially leading to off-target
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cytotoxicity.

Part 3: Safe Handling & Storage Protocols
Engineering Controls & PPE
The following protocol is a self-validating system: if the control fails, the PPE serves as the

redundancy.

Primary Barrier (Engineering): All weighing and dissolution must occur within a Class II

Biological Safety Cabinet or Chemical Fume Hood with a face velocity >100 fpm.

Secondary Barrier (PPE):

Hands: Double nitrile gloves (0.11 mm min. thickness). Logic: Amines can permeate thin

latex; double gloving allows outer glove removal upon contamination without skin

exposure.

Eyes: Chemical splash goggles. Note: Safety glasses are insufficient for powders that can

become airborne.

Respiratory: If working outside a hood (not recommended), use a P95 particulate

respirator.

Storage & Stability
Aminopyrazoles are susceptible to oxidation and hygroscopicity.

Atmosphere: Store under inert gas (Argon or Nitrogen). The amine group can react with

atmospheric CO₂ to form carbamates over time.

Temperature: 2–8°C (Refrigerated).

Container: Amber glass to prevent potential photodegradation of the pyrazole ring.

Experimental Workflow Visualization
The following diagram outlines the decision logic for handling this compound during a standard

synthesis operation.
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Safety Checkpoints

Start: Weighing Reagent

Check Environment:
Fume Hood Functional?

Proceed with Weighing
(Anti-static gun recommended)

Yes (>100 fpm)

STOP: Maintenance Required

No

Dissolution Step:
Add Solvent (DMSO/DMF)

Reaction Setup:
Inert Atmosphere (N2/Ar)

Avoid strong oxidizers

Waste Disposal:
Non-Halogenated Organic

Click to download full resolution via product page
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Figure 1: Operational logic for handling 1-(2-Phenylethyl)-1H-pyrazol-3-amine, emphasizing

engineering control verification.

Part 4: Emergency Response Architecture
In the event of exposure, immediate action is required to mitigate the basicity of the compound.

[1][4]

First Aid Algorithms
Eye Contact: Immediate irrigation for 15 minutes.[3][4] Mechanism: Dilution is critical to

prevent corneal opacification from the alkaline shift. Do not use neutralization agents (acids)

as the heat of reaction exacerbates injury.

Skin Contact: Wash with soap and water.[1][2] Note: Amines are lipophilic; soap is necessary

to emulsify and remove the compound from the dermal layer.

Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia and secondary burning

of the esophagus outweighs the benefit of gastric emptying.

Spill Management
Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don full PPE including respiratory protection.

Contain: Cover spill with a dry absorbent pad or vermiculite.

Neutralize: Wipe the area with a mild dilute acid solution (e.g., 1% acetic acid) to neutralize

residual amine traces, followed by water.
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Exposure Event Identify Type

Eye Contact:
Flush 15min

Skin Contact:
Soap & Water

Inhalation:
Fresh Air

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 2: Triage workflow for exposure incidents.

Part 5: Application in Drug Discovery[6]
Synthesis Context
This compound is frequently used in Buchwald-Hartwig aminations or SNAr reactions to attach

the pyrazole core to larger scaffolds.

Reactivity: The C3-amino group is nucleophilic.

Selectivity: In coupling reactions, the exocyclic amine is generally more reactive than the

pyrazole ring nitrogens, but protection strategies (e.g., Boc-protection) may be required

depending on the electrophile.

Biological Relevance
Researchers utilizing this compound are often investigating the RIPK1 kinase pathway involved

in necroptosis and inflammation. The phenethyl group provides hydrophobic interactions within

the kinase ATP-binding pocket, enhancing potency compared to simple methyl analogs [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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